Chroman-3-amine

• IUPAC Name: 3,4-dihydro-2H-chromen-3-amine
• InChI: InChI=1S/C9H11NO/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-4,8H,5-6,10H2
• InChI Key: SVWDNDQOXZHBRM-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC=CC=C21)N
• Molecular Formula: C9H11NO
• DSSTOX Substance ID: DTXSID20976011
• Molecular Weight: 149.19 g/mol
• CAS RN: 60575-19-1

Description

Chroman-3-amine is an organic compound that belongs to the class of amino phenols. It is a heterobicyclic compound that acts as a building block in medicinal chemistry for isolation, designing, and synthesis of novel lead compounds.

Synthesis Analysis

The synthesis of chroman-3-amine derivatives has been explored through various methods. One approach involves a highly enantio- and diastereoselective method for the synthesis of functionalized chroman-2-ones and chromanes achieved by using an organocatalytic domino Michael/hemiacetalization reaction of aliphatic aldehydes and (E)-2-(2-nitrovinyl)phenols followed by a PCC oxidation and dehydroxylation.

Molecular Structure Analysis

The molecular structure of chroman-3-amine derivatives can be complex, with the potential for various substituents and modifications. The molecular formula of Chroman-3-amine is C9H11NO.

Chemical Reactions Analysis

Chroman-3-amine derivatives can participate in a range of chemical reactions. The reactions with amines proceed at C-2 with pyrone ring-opening. The organophotoredox catalyzed synthesis involves the generation of alkyl radicals and subsequent intermolecular cascade radical cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of chroman-3-amine derivatives are influenced by their molecular structure. The new organic ligand mentioned earlier is stable up to 128 °C in an air atmosphere, after which it decomposes.

Scientific Research Applications

Chroman-3-amine is used in the synthesis of 6-(2-hydroxy-5-R-benzoyl)-4-methyl-2-R1- pyrazolo[3,4-b]pyridines. .

Chroman-3-amine is used in the stereoselective synthesis of functionalized chroman-2-ones and chromanes. .

Chroman-3-amine is used in the synthesis of spiro[chroman-3,3’-pyrazol] scaffolds. .

Safety And Hazards

Chroman-3-amine should be handled with care to avoid contact with skin and eyes. It is advised not to breathe dust, mist, gas, or vapors. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Chroman-3-amine acts as a crucial scaffold in medicinal chemistry for the isolation, design, and synthesis of novel lead compounds. Due to poor yield in the case of chemical synthesis and expensive isolation procedure from natural compounds, more studies are required to provide the most effective and cost-effective methods to synthesize novel chroman-3-amine analogs.

Synthesis routes and methods

Procedure details

The compounds of this invention are prepared by various means. The compounds of this invention wherein R3 is hydrogen, R1 is hydrogen, ethyl or propyl, cyclopropylmethyl or cyclobutylmethyl and R2 is --CH2 cycloalkylC3-8, alkylC2-8, --(CH2)q --R4, or --CH2CH2O(CH2)rCH3 are prepared by refluxing one equivalent of a salicyl aldehyde of formula C-1 (see Chart 1) with one and one-half equivalents of 2-nitroethanol in amylacetate in the presence of one and one-half equivalents of din-propylamine hydrochloride followed by azeotropic distillation for 12 hours in a Dean-Stark apparatus to give the 3-nitrochromene of formula C-3. The 3-nitrochromene is reduced with cyanoborohydride or zinc and HCl to give the 3-aminochromane of C-4. The 3-aminochromane of C-4 can be acylated with an appropriate acid halide, e.g., acid chloride, of the formula RyCOhalide wherein Ry is alkylC1-7, --(CH2)tR4 wherein t is 1 or 2, cycloalkylC3-8 or --CH2O(CH2)mCH3 wherein R5 and m have the meanings in Formula I to give the chromane amides of formula C-5. Also the aminochromane of formula C-4 can be treated with methyl iodide to give the compound of formula C-6 wherein R14 is hydrogen and R15 is methyl or can be treated with formaldehyde in water in the presence of NaBH3CN and a few drops of glacial acetic acid at pH5 to give the corresponding dimethylated compounds. The compounds of formulas C-5 and C-6 can be converted to the corresponding compounds of formulas C-7 and C-8 wherein R is F, Cl, CF3, NR5R6, NR7C(=O)R8, NR9C(=O)OR10, or NR11C(=O)NR12R13 as follows:

Citations

Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease

A Moutayakine, C Marques, O Lopez, D Bagetta… - Bioorganic & Medicinal …, 2022 - Elsevier

… For instance, chroman-3-amine derivatives were found to possess high affinity for the 5-HT 1A receptor, 15 responsible for the prevention of neuronal death, and oxidative stress. …

Number of citations: 5 www.sciencedirect.com

Conformational studies on 2-methyl-and 2, NN-trimethyl-chroman-3-amine and derivatives

H Booth, D Huckle, IM Lockhart - Journal of the Chemical Society …, 1973 - pubs.rsc.org

… In view of our interest in chroman-3-amine hydrochlorides as potential therapeutic agents, … Hydrochlorides of cis- and trans-2,"-Trimethylchroman-3-amine.-The spectra of both …

Number of citations: 15 pubs.rsc.org

Design, synthesis and SAR studies of novel and potent dipeptidyl peptidase 4 inhibitors

N Luo, X Fang, M Su, X Zhang, D Li… - Chinese Journal of …, 2021 - Wiley Online Library

… Scheme 2 describes the general synthesis of 2-(2,4,5-trifluorophenyl)-6-phenyl-3,4-dihydro-2H-chroman-3-amine derivatives. Salicylaldehyde analogs 28a—28j were given by Suzuki-…

Number of citations: 2 onlinelibrary.wiley.com

Synthesis of robalzotan, ebalzotan, and rotigotine precursors via the stereoselective multienzymatic cascade reduction of α, β-unsaturated aldehydes

E Brenna, FG Gatti, L Malpezzi, D Monti… - The Journal of …, 2013 - ACS Publications

A stereoselective synthesis of bicyclic primary or secondary amines, based on tetralin or chroman structural moieties, is reported. These amines are precursors of important active …

Number of citations: 56 pubs.acs.org

Synthesis of Highly Substituted 1, 2, 4-Triazole-Based 3-Nitrochromanes through Aza-Michael Addition Reaction under Catalyst-and Base-Free Conditions

T Das, SP Parida, S Nayak - Synthesis, 2023 - thieme-connect.com

A simple and efficient aza-Michael addition reaction of 1,2,4-triazoles to functionalized 2-aryl-3-nitro-2H-chromenes has been demonstrated under catalyst- and base-free conditions. In …

Number of citations: 0 www.thieme-connect.com

Synthesis of (4S)-4-C-spiro-glycosyl-chromeno-[3, 4-d][1, 2, 3] triazoles: Biological evaluation and molecular docking investigation

DR Mishra, S Nayak, BP Raiguru… - Journal of …, 2021 - researchgate.net

… These include pesticides synthesis, endothelin-A (ETA)selective receptor antagonists, cancer cell inhibitors, antihypertensive drugs, intermediates (flavanol, chroman3-amine) in the …

Number of citations: 10 www.researchgate.net

Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing

C Pissot Soldermann, O Simic, M Renatus… - Journal of medicinal …, 2020 - ACS Publications

… After 1 h at 0 C, the reaction mixture was cannulated into an ice-cold mixture of chroman-3-amine (116 mg, 0.62 mmol) and TEA (0.55 mL, 3.9 mmol) in DCM (3 mL). The mixture was …

Number of citations: 19 pubs.acs.org

Base mediated green synthesis of enantiopure 2-C-spiro-glycosyl-3-nitrochromenes

S Nayak, P Panda, BP Raiguru, S Mohapatra… - Organic & …, 2019 - pubs.rsc.org

… endothelin-A (ETA)-selective receptor antagonists, inhibitors of the proliferation of cancer cells, highly potent antihypertensive drugs, important intermediates (flavanol, chroman-3-amine…

Number of citations: 4 pubs.rsc.org

Discovery of novel inhibitors for the treatment of glaucoma

K Cholkar, HM Trinh, D Pal, AK Mitra - Expert opinion on drug …, 2015 - Taylor & Francis

Introduction: Glaucoma is a neurodegenerative disease with heterogeneous causes that result in retinal ganglionic cell (RGC) death. The discovery of ocular antihypertensives has …

Number of citations: 46 www.tandfonline.com

Assessment of dopamine D1 receptor affinity and efficacy of three tetracyclic conformationally-restricted analogs of SKF38393

AH Clark, JD McCorvy, VJ Watts, DE Nichols - Bioorganic & medicinal …, 2011 - Elsevier

To assess the effect of conformational mobility on receptor activity, the β-phenyl substituent of dopamine D 1 agonist ligands of the phenylbenzazepine class, (±)-6,6a,7,8,9,13b-…

Number of citations: 18 www.sciencedirect.com